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Compound of Interest

Compound Name: Salgim
CAS No.: 331284-85-6
Cat. No.: B12772139

Get Quote

This technical support center provides troubleshooting guidance and frequently asked
guestions for researchers, scientists, and drug development professionals working on scaling

\

up traditional Salgam fermentation.

Troubleshooting Guide

This guide addresses specific issues that may arise during the scaling-up of Salgam

fermentation experiments.
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Problem

Potential Causes

Recommended Solutions

Low Acidity / High pH

- Insufficient lactic acid
bacteria (LAB) activity.-
Fermentation temperature is
too low.[1] - Incorrect salt

concentration.[2][3]

- Ensure the use of a viable
and active sourdough or
starter culture.- Optimize
fermentation temperature
(around 25°C is often used).[2]
- Verify salt concentration is
within the optimal range
(typically 1-2%).[3]

Off-Flavors and Odors

- Contamination with spoilage
microorganisms (e.g., certain
yeasts or molds).[2][4] -
Imbalance in the microbial
population (e.g., overgrowth of
heterofermentative LAB

leading to excess acetic acid).

[2]

- Implement strict sanitation
protocols for all equipment.-
Use a defined starter culture to
ensure consistent microbial
populations.- Control
fermentation temperature to
favor the growth of desired
LAB.[1]

Inconsistent Batch-to-Batch

Quality

- Lack of a standardized
production method.[2][5][€] -
Variations in raw material
quality (e.g., sugar content of
carrots).- Spontaneous
fermentation with variable

natural microflora.[2]

- Adopt a standardized
protocol for raw material
preparation and fermentation
conditions.- Consider using a
consistent starter culture
instead of relying on
spontaneous fermentation.[3] -
Monitor and control key
parameters like temperature
and pH throughout the

process.

Slow or Stalled Fermentation

- Fermentation temperature is
too high or too low.[1] -
Insufficient fermentable sugars
in the raw materials.- High
initial salt concentration

inhibiting microbial growth.[7]

- Maintain optimal fermentation
temperature.[1] - Analyze the
sugar content of raw materials
and adjust if necessary.-
Ensure the salt concentration

is not excessively high.[8]
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- Ensure anaerobic conditions

) N by keeping the raw materials
- Aerobic conditions on the ) )
o ) submerged in the brine.[7] -
Visible Mold Growth or Film surface of the ferment.- ) ]
) o ] Skim off any surface film or
Formation Contamination from equipment _ _
) mold immediately.[7] -
or the environment. . o
Reinforce sanitation

procedures.

- If using a sealed container,
periodically release the

) o pressure.[7] - Consider using a
. ] - Excessive yeast activity _
Gas Buildup and Container ] ) o fermentation lock to allow gas
] leading to high carbon dioxide ] o
Bulging ] to escape while maintaining
production.[9] _ -
anaerobic conditions.- Control

the fermentation temperature

to manage yeast activity.

Frequently Asked Questions (FAQs)

1. What are the key microorganisms involved in Salgam fermentation?

Salgam fermentation is primarily driven by lactic acid bacteria (LAB) and yeasts.[10][11]
Dominant LAB species often include Lactobacillus plantarum, Lactobacillus paracasei, and
Lactobacillus brevis.[2][12] Yeasts, such as Saccharomyces cerevisiae, also play a role in the
development of flavor and aroma.[2][12]

2. What is the difference between the traditional and direct methods of Salgam production?

The traditional method involves a two-stage fermentation process: first, a sourdough
fermentation (3-5 days) to enrich for LAB and yeasts, followed by the main fermentation with
the addition of black carrots and turnips (10-12 days).[2][13] The direct method omits the initial
sourdough fermentation, and all ingredients are fermented together for a shorter period (4-5
days).[2]

3. What are the optimal fermentation parameters for scaling up?
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While there is no single standard, successful fermentation is typically achieved at a
temperature of around 25°C for 3-10 days, depending on the method used.[2] The salt
concentration is crucial for controlling microbial growth and is generally maintained at 1-2%.[3]

4. How can | ensure a consistent product when scaling up?

The lack of a standardized production method is a major challenge.[2][5][6] To improve
consistency, it is recommended to:

o Use a defined starter culture of known LAB and yeast strains.[3]

» Standardize the quantities and quality of raw materials.

e Strictly control fermentation parameters such as temperature, salt concentration, and pH.
5. What are the common causes of spoilage in large-scale Salgam production?

Spoilage is often caused by the growth of undesirable yeasts and molds, which can lead to off-
flavors and changes in texture.[2][4] Contamination can originate from raw materials or
inadequate sanitation of equipment.[9] Maintaining anaerobic conditions and appropriate salt
levels can help prevent spoilage.[2]

Quantitative Data Summary

The following tables summarize key quantitative data from various studies on Salgam
fermentation.

Table 1: Physicochemical Parameters of Salgam

Parameter Range Reference
pH 3.28-3.8 [31[12]

Total Acidity (as lactic acid) 4,95 -9.27 g/L [2][3]

Salt (NaCl) 13.7-19.7 g/L [2]

Ethanol 0.79-7.30 g/L [2][5]
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Table 2: Microbial Counts in Salgam

Microbial Group Count Range (log cfu/mL) Reference
Lactic Acid Bacteria (LAB) 6.97 - 8.89 [2][12][14]
Yeasts 5.64 - 8.79 [2][12][14]

Total Mesophilic Aerobic
) 6.72 - 7.46 [2]
Bacteria

Experimental Protocols

1. Protocol for Determination of Total Titratable Acidity

» Objective: To quantify the total acid content in a Salgam sample, expressed as g/L of lactic
acid.

e Materials:
o 10 mL Salgam sample
o 0.1 N Sodium Hydroxide (NaOH) solution
o Phenolphthalein indicator
o Burette, beaker, and graduated cylinder
o Methodology:
o Pipette 10 mL of the Salgam sample into a beaker.
o Add 2-3 drops of phenolphthalein indicator.

o Titrate the sample with 0.1 N NaOH from the burette until a faint pink color persists for at
least 30 seconds.

o Record the volume of NaOH used.
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o Calculate the total acidity using the following formula: Total Acidity (g/L as lactic acid) = (V
x N x 90) / S Where:

V = Volume of NaOH used (mL)

N = Normality of NaOH (0.1 N)

90 = Equivalent weight of lactic acid

S = Volume of the sample (10 mL)

2. Protocol for Enumeration of Lactic Acid Bacteria (LAB)

e Objective: To determine the viable count of LAB in a Salgam sample.

o Materials:

o Salgam sample

[e]

Sterile saline solution (0.85% NacCl)

o

De Man, Rogosa and Sharpe (MRS) agar

Petri dishes

[¢]

o

Incubator
e Methodology:
o Perform serial dilutions of the Salgam sample in sterile saline solution (e.g., 1071 to 10~7).

o Plate 0.1 mL of appropriate dilutions onto MRS agar plates in duplicate using the spread
plate technique.

o Incubate the plates anaerobically (or in a CO2 enriched atmosphere) at 30°C for 48-72
hours.

o Count the colonies on plates containing 30-300 colonies.
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o Calculate the LAB count (cfu/mL) using the following formula: cfu/mL = (Number of
colonies x Dilution factor) / Volume plated (mL)

Visualizations
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Caption: Experimental workflow for Salgam fermentation and analysis.
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Caption: Key factors influencing Salgam fermentation outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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